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Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)benzoxazole

Cat. No.: B213137

The following guide provides detailed procedures for the safe and compliant disposal of 2-(2-
Hydroxyphenyl)benzoxazole (HBO), ensuring the safety of laboratory personnel and the
protection of the environment. As a chemical classified with specific hazards, it must be
managed as hazardous waste in accordance with institutional and regulatory standards.

Immediate Safety and Handling Precautions

Before handling 2-(2-Hydroxyphenyl)benzoxazole for disposal, ensure all appropriate
personal protective equipment (PPE) is worn. Based on its hazard profile, direct contact and
inhalation must be avoided.

 Recommended PPE: Wear a dust mask (type N95 or equivalent), chemical safety goggles or
eyeshields, and chemical-resistant gloves.[1]

e Hazard Awareness: This compound is known to cause skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).[1] The signal word for this
chemical is "Warning".[1]

e Handling: Avoid creating dust. Handle in a well-ventilated area, preferably within a chemical
fume hood. Wash hands thoroughly after handling.

Chemical and Physical Properties Summary

This data is essential for correct labeling and for understanding the chemical's characteristics
for safe handling and storage.
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Property Data

CAS Number 835-64-3

Molecular Formula C13HoNO:2

Molecular Weight 211.22 g/mol

Appearance Light yellow to brown powder/crystal
Melting Point 122-124 °CJ[1]

Boiling Point 338 °C[1]

GHS Hazard Codes H315, H319, H335[1]

Skin Irritant 2, Eye Irritant 2, Specific Target
Organ Toxicity SE 3[1]

Hazard Classifications

Step-by-Step Disposal Protocol

The disposal of 2-(2-Hydroxyphenyl)benzoxazole must be handled through your institution's
Environmental Health and Safety (EHS) department or an equivalent hazardous waste
program.[2] It is regulated as hazardous waste and must not be disposed of in regular trash or
down the sewer system.[2][3]

Step 1: Waste Identification and Segregation

 |dentify as Hazardous Waste: Any unused 2-(2-Hydroxyphenyl)benzoxazole, contaminated
materials (e.g., weighing paper, gloves, wipes), or solutions containing the compound are
considered hazardous waste.[4]

o Segregate Waste: Store waste 2-(2-Hydroxyphenyl)benzoxazole separately from
incompatible materials such as strong acids, strong bases, and oxidizing agents to prevent
hazardous reactions.[5] A flowchart for this process is provided below.

Step 2: Container Selection and Labeling

o Select an Appropriate Container:
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o Use a container that is in good condition, free of leaks, and compatible with the chemical.
Plastic bottles are often preferred for hazardous waste when compatible.[2][6]

o The container must have a secure, tight-fitting lid. Keep the container closed at all times
except when adding waste.[6][7]

o Label the Container Immediately:

o As soon as the container is designated for waste, affix a hazardous waste tag provided by
your EHS department.[4]

o The label must include the words "Hazardous Waste".[2]

o Clearly write the full chemical name: "2-(2-Hydroxyphenyl)benzoxazole". Do not use
abbreviations or chemical formulas.[2]

o For mixtures, list all chemical components and their approximate percentages.[2]

o Include the name and contact information of the principal investigator or generator, the
laboratory location (building and room number), and the date waste was first added.[2]

Step 3: Waste Accumulation and Storage

o Storage Location: Store the sealed and labeled waste container in a designated satellite
accumulation area within your laboratory. This area should be secure and away from general
lab traffic.

o Secondary Containment: It is best practice to store the waste container within a larger,
chemically resistant secondary container to contain any potential leaks or spills.[4]

e Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in your
laboratory's satellite accumulation area.[4]

Step 4: Disposal of Empty Containers

e Rinsing Procedure: An empty container that held 2-(2-Hydroxyphenyl)benzoxazole must
be triple-rinsed with a suitable solvent (e.g., ethanol, methanol) that can dissolve the
chemical residue.[6]
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» Rinsate Disposal: The solvent rinsate from this process is also considered hazardous waste
and must be collected in a properly labeled hazardous waste container.[6]

» Final Container Disposal: After triple-rinsing and air drying, deface or remove the original
chemical label.[4] The clean, rinsed container can then typically be disposed of in the regular
trash or recycled, depending on institutional policies.[4][6]

Step 5: Arranging for Waste Pickup

e Request Collection: Once your waste container is full or you are ready to have it removed,
submit a hazardous waste pickup request to your institution's EHS department.[4] This is
often done via an online form or a specific paper form.[2]

e Do Not Transport: Laboratory personnel should not transport hazardous waste across
campus. Trained EHS staff will collect the waste directly from your laboratory.[4]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-(2-
Hydroxyphenyl)benzoxazole and associated waste.
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Caption: Workflow for the safe disposal of 2-(2-Hydroxyphenyl)benzoxazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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